1-Triazene, 1,3-bis(4-fluorophenyl)-

• CAS No.: 1524-21-6
• Molecular Formula: C12H9F2N3
• Molecular Weight: 233.22 g/mol
• IUPAC Name: 4-fluoro-N-[(4-fluorophenyl)diazenyl]aniline
• InChI: InChI=1S/C12H9F2N3/c13-9-1-5-11(6-2-9)15-17-16-12-7-3-10(14)4-8-12/h1-8H,(H,15,16)
• InChI Key: GNEKNSRYMHHYHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NN=NC2=CC=C(C=C2)F)F

Description

1-Triazene, 1,3-bis(4-fluorophenyl)- (CAS: 1524-21-6) is a triazene derivative characterized by a central [-N=N-N(H)-] diazoamino group flanked by two 4-fluorophenyl substituents. Its molecular structure (C₁₂H₉F₂N₃) features fluorine atoms at the para positions of the aromatic rings, imparting electron-withdrawing inductive effects. This compound is synthesized via diazo coupling reactions, as demonstrated in studies involving substituted aryl diazonium salts and amines . The fluorine substituents enhance stability and influence electronic properties, making it a subject of interest in materials science and pharmaceutical research.

Comparison with Similar Compounds

Electronic Spectra and Solvatochromism

Comparative UV-Vis studies of triazene derivatives reveal distinct solvatochromic behaviors based on substituents:

Compound	Substituents	λmax (n→π*, nm)	λmax (π→π*, nm)
1,3-bis(4-fluorophenyl)-	4-Fluorophenyl	351 (methanol)	231
1,3-bis(4-carboxyphenyl)-	4-Carboxyphenyl	348 (methanol)	221
1,3-bis(4-acetamidophenyl)-	4-Acetamidophenyl	369 (methanol)	N/A

Key Findings :

• Electron-Withdrawing Effects : The fluorophenyl group in 1,3-bis(4-fluorophenyl)- results in a moderate n→π* absorption (351 nm), intermediate between the electron-withdrawing carboxyphenyl (348 nm) and electron-donating acetamidophenyl (369 nm) derivatives. This highlights fluorine's balance between inductive withdrawal and resonance effects .
• π→π* Transitions : The fluorophenyl derivative exhibits a π→π* band at 231 nm, redshifted compared to carboxyphenyl (221 nm), suggesting enhanced conjugation due to fluorine's mesomeric effects .

Substituent Influence on Stability and Reactivity

• Fluorophenyl vs. Methoxyphenyl: 1-Triazene, 1,3-bis(4-methoxyphenyl)- (CAS: 22715-73-7) features methoxy groups, which are electron-donating via resonance. This reduces thermal and photochemical stability compared to the fluorophenyl analog, where fluorine's inductive withdrawal stabilizes the diazoamino core .
• Carboxyphenyl Derivatives : The polar carboxyphenyl groups increase solubility in polar solvents but may reduce stability under acidic conditions due to protonation of the carboxyl group .

Comparison with Non-Triazene Fluorinated Analogs

1,3-bis(4-fluorobenzoyl)benzene (CAS: 108464-88-6)

Key differences include:

• Functional Groups: The ketone groups in 1,3-bis(4-fluorobenzoyl)benzene enable distinct reactivity (e.g., nucleophilic acyl substitution) compared to the electrophilic diazoamino group in triazenes.
• Applications : Used in polymer and liquid crystal synthesis, contrasting with triazenes' roles as photoactive agents or intermediates in drug development .

Q & A

Q. What are the established synthetic routes for 1,3-bis(4-fluorophenyl)triazene, and how can reaction conditions be optimized for yield and purity?

Methodological Answer: The synthesis typically involves diazo coupling reactions between 4-fluoroaniline derivatives and nitrous acid, followed by stabilization under controlled pH and temperature. For example, describes the synthesis of structurally similar triazene compounds (e.g., compound 5, 1,3-bis(4-fluorophenyl)triazene) via diazotization of aryl amines and subsequent coupling with aryl nucleophiles. Key optimizations include:

• Temperature control : Maintain 0–5°C during diazotization to prevent decomposition.
• pH adjustment : Use buffered solutions (pH 6–8) to stabilize intermediates.
• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance solubility of fluorinated precursors.

Q. Table 1: Comparison of Reaction Conditions for Triazene Synthesis

Parameter	Optimal Range	Impact on Yield/Purity	Reference
Temperature	0–5°C	Prevents side reactions
pH	6–8	Stabilizes diazonium salts
Solvent	DMF/THF	Enhances fluorinated solubility

Q. What spectroscopic techniques are most effective for characterizing 1,3-bis(4-fluorophenyl)triazene, and how do key spectral features correlate with its molecular structure?

Methodological Answer:

• NMR Spectroscopy : $^1$H-NMR (e.g., ) identifies aromatic protons (δ 7.0–7.5 ppm) and coupling patterns due to fluorine substituents. $^{19}$F-NMR detects fluorine environments (δ -110 to -120 ppm for para-fluorine).
  
• IR Spectroscopy : Stretching vibrations for N=N bonds (1450–1600 cm$^{-1}$) and C-F bonds (1200–1250 cm$^{-1}$) are critical ().
• Mass Spectrometry : High-resolution MS confirms molecular ion peaks (e.g., [M+H]$^+$ at m/z 271.0921 for C$_{15}$H$_{11}$F$_2$N$_3$; ).

Q. Table 2: Key Spectral Signatures

Technique	Key Peaks/Features	Structural Correlation	Reference
$^1$H-NMR	δ 7.2–7.4 (multiplet, aromatic)	Fluorophenyl ring protons
IR	1534 cm$^{-1}$ (N=N stretch)	Triazene backbone
HRMS	m/z 271.0921 ([M+H]$^+$)	Molecular formula confirmation

Advanced Research Questions

Q. How can density functional theory (DFT) calculations predict the electronic properties and reactivity of 1,3-bis(4-fluorophenyl)triazene in different chemical environments?

Methodological Answer: DFT studies (e.g., ) model electronic transitions, HOMO-LUMO gaps, and charge distribution. For example:

• Geometry optimization : Use B3LYP/6-31G(d) basis sets to determine bond lengths and angles.
• Vibrational frequency analysis : Correlate computed IR spectra with experimental data to validate intermediates (e.g., 1,3-bis(4-fluorophenyl)-2-buten-1-ylium cation in ).
• Reactivity prediction : Frontier molecular orbital analysis identifies electrophilic/nucleophilic sites for functionalization.

Application Example:
DFT-guided assignment of IR bands (1534 cm$^{-1}$) to carbocationic intermediates in catalytic reactions .

Q. What are the challenges in resolving crystallographic data for triazene derivatives, and how can software tools like SHELXL improve refinement accuracy?

Methodological Answer: Triazenes often exhibit low crystallinity due to flexible backbones and weak intermolecular interactions. Solutions include:

• High-resolution data collection : Use synchrotron radiation for small crystals.
• Twinning correction : SHELXL () employs TWIN/BASF commands to model twinned domains.
• Hydrogen bonding analysis : SHELXPRO visualizes weak C-F···H interactions critical for packing stability.

Case Study:
SHELXL refinement of a triazene analog achieved R$_1$ < 0.05 for 2532 reflections, validating bond-length precision .

Q. How can researchers address contradictions in spectroscopic and computational data for fluorinated triazenes?

Methodological Answer:

• Cross-validation : Compare experimental IR/NMR with DFT-predicted spectra ().
• Dynamic effects : Account for solvent interactions (e.g., CDCl$_3$ shifting NMR peaks) and temperature-dependent conformational changes.
• Error analysis : Quantify deviations using root-mean-square (RMS) values between computed and observed spectra.

Example:
A 4 cm$^{-1}$ discrepancy in IR band positions was resolved by including solvent effects in DFT calculations .